Cas no 1261776-39-9 (3-bromo-5-methoxybenzene-1-sulfonyl chloride)

3-Bromo-5-methoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its bromo and methoxy substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic sulfonamides or sulfonate esters. The compound's stability under controlled conditions ensures reliable handling, while its electrophilic sulfonyl chloride moiety facilitates efficient nucleophilic substitution reactions. It is commonly employed in pharmaceutical and agrochemical research for modifying bioactive compounds. Proper storage in anhydrous environments is recommended to prevent hydrolysis. This reagent is particularly useful in reactions requiring regioselective functionalization due to its distinct substitution pattern.

3-bromo-5-methoxybenzene-1-sulfonyl chloride structure

1261776-39-9 structure

Product Name:3-bromo-5-methoxybenzene-1-sulfonyl chloride

CAS No:1261776-39-9

MF:C₇H₆BrClO₃S

MW:285.542739391327

CID:4583797

PubChem ID:51000084

Update Time:2025-10-14

3-bromo-5-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-methoxybenzenesulfonyl chloride
- 3-bromo-5-methoxybenzene-1-sulfonyl chloride
- SCHEMBL13584602
- CS-0308851
- AT12652
- GS3041
- EN300-136147
- 3-BROMO-5-METHOXYBENZENE-1-SULFONYLCHLORIDE
- 1261776-39-9
- AB75467
- AKOS017552383
- MDL： MFCD18379742
- Inchi： 1S/C7H6BrClO3S/c1-12-6-2-5(8)3-7(4-6)13(9,10)11/h2-4H,1H3
- InChI Key： NTCPGLAJHCYHGG-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(OC)=CC(Br)=C1

Computed Properties

Exact Mass: 283.89096g/mol
Monoisotopic Mass: 283.89096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

3-bromo-5-methoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B422175-10mg	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9		10mg	$ 70.00	2022-06-07
TRC	B422175-50mg	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9		50mg	$ 250.00	2022-06-07
TRC	B422175-100mg	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9		100mg	$ 365.00	2022-06-07
Enamine	EN300-136147-0.05g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	0.05g	$249.0	2023-06-08
Enamine	EN300-136147-0.1g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	0.1g	$372.0	2023-06-08
Enamine	EN300-136147-0.25g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	0.25g	$530.0	2023-06-08
Enamine	EN300-136147-0.5g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	0.5g	$835.0	2023-06-08
Enamine	EN300-136147-1.0g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	1g	$1070.0	2023-06-08
Enamine	EN300-136147-2.5g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	2.5g	$2100.0	2023-06-08
Enamine	EN300-136147-5.0g	3-bromo-5-methoxybenzene-1-sulfonyl chloride	1261776-39-9	93%	5g	$3105.0	2023-06-08